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Compound of Interest

Compound Name: Tripropylphosphine

Cat. No.: B1584992

An In-depth Technical Guide to the Safe Handling of Tripropylphosphine for Researchers,
Scientists, and Drug Development Professionals

Introduction

Tripropylphosphine ((CHsCH2CHz2)sP) is a pyrophoric organophosphine compound, meaning
it can ignite spontaneously upon contact with air. It is also corrosive and reacts violently with
water. Due to these hazardous properties, stringent safety measures are imperative when
handling this reagent in a laboratory setting. This guide provides a comprehensive overview of
the safety data, handling precautions, and emergency procedures for tripropylphosphine to
ensure its safe use by researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Tripropylphosphine is classified as a pyrophoric liquid and is corrosive to the skin and eyes.
Its hazard classifications are summarized below.

Table 1: GHS Hazard Classification for Tripropylphosphine
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Hazard Class Category Hazard Statement

H250: Catches fire
Pyrophoric Liquids Category 1 spontaneously if exposed to

air.

. . o H314: Causes severe skin
Skin Corrosion/Irritation Sub-category 1B
burns and eye damage.

Source: ECHEMI[1], Sigma-Aldrich[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of tripropylphosphine is crucial for its
safe handling and storage.

Table 2: Physical and Chemical Properties of Tripropylphosphine

Property Value

Molecular Formula CoH21P

Molecular Weight 160.24 g/mol [2][3]
Appearance Clear, colorless liquid[4]
Boiling Point 72-74 °C at 12 mmHg[2][5]
Density 0.801 g/mL at 25 °C[2][5]
Flash Point 62 °C[4]

Solubility Insoluble in water[5]
Refractive Index n20/D 1.4584[2][5]

Toxicological Data

Detailed toxicological studies specifically for tripropylphosphine are not widely available.
However, data for the related compound, triphenylphosphine, can offer some insight into the
potential hazards, though it should be interpreted with caution. For triphenylphosphine, the oral
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LD50 in rats is reported as 700 mg/kg, and the dermal LD50 in rabbits is greater than 4000
mg/kg.[6][7][8] The inhalation LC50 in rats is 12.5 mg/L for a 4-hour exposure.[6][9]
Tripropylphosphine is expected to be corrosive and destructive to tissues of the mucous

membranes, upper respiratory tract, eyes, and skin.[9]

Handling Precautions and Experimental Protocols

Due to its pyrophoric nature, tripropylphosphine must be handled under an inert atmosphere

(e.g., nitrogen or argon) in a well-ventilated area, such as a fume hood or a glove box.[1][10]

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against the hazards of tripropylphosphine.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Rationale

Chemical splash goggles and

Eye/Face Protection ]
a face shield.[3][10]

Protects against splashes and

potential explosions.

Flame-retardant lab coat (e.g.,
Skin Protection Nomex) over natural fiber
clothing.[2][10]

Provides protection against fire
and chemical splashes.
Synthetic fibers should be
avoided as they can melt onto
the skin.[2]

Nitrile gloves worn under
Hand Protection neoprene or other chemical-

resistant gloves.[3]

Provides a double barrier

against chemical contact.

Footwear Closed-toe shoes.[1][3]

Protects feet from spills.

Experimental Workflow for Safe Transfer

The following workflow outlines the safe transfer of tripropylphosphine using a syringe. For

transfers of volumes greater than 20 mL, the cannula technique is recommended.[1]
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Preparation

Work in a fume hood or glovebox

Y

Remove flammable materials and clutter

A 4

Don appropriate PPE

A 4

Ensure all glassware is dry and purged with inert gas

Y

Secure the reagent bottle to a stand

Begin Transfer

Trarnsfer
\

Purge a syringe (twice the transfer volume) with inert gas

Byringe Technique

A4

Insert a long needle into the reagent bottle through the septum

Byringe Technique

A

Slowly withdraw the desired volume of liquid

Byringe Technique

A4

Remove the syringe from the bottle

Byringe Technique

A4

Dispense the liquid into the reaction vessel

Byringe Technique

Cle@nup
Y

Rinse the syringe and needle with a neutral solvent (e.g., hexane)

Y

Quench the solvent rinse in isopropanol

Y

Dispose of waste in a designated hazardous waste container
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Spill Response

Alert nearby personnel and evacuate the immediate area

y

Have a Class D fire extinguisher or dry sand/lime readily available

y

Cover the spill with powdered lime, dry sand, or another suitable absorbent

y

Slowly and carefully quench the covered spill with isopropanol

y

Collect the residue into a designated hazardous waste container

y

Decontaminate the spill area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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